N-({1-[(2,4-dioxoimidazolidin-1-yl)acetyl]piperidin-3-yl}methyl)-4-fluorobenzamide

• IUPAC Name: N-[[1-[2-(2,4-dioxoimidazolidin-1-yl)acetyl]piperidin-3-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C18H21FN4O4/c19-14-5-3-13(4-6-14)17(26)20-8-12-2-1-7-22(9-12)16(25)11-23-10-15(24)21-18(23)27/h3-6,12H,1-2,7-11H2,(H,20,26)(H,21,24,27)
• InChI Key: AOIVIVFWPAAFKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2CC(=O)NC2=O)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN4O4
• Molecular Weight: 376.4 g/mol

Description

The compound is a synthetic molecule with potential relevance in various biochemical and pharmaceutical applications. Its structural features suggest a focus on its synthesis methodologies, molecular configuration, and inherent chemical and physical properties.

Synthesis Analysis

While the specific synthesis of "N-({1-[(2,4-dioxoimidazolidin-1-yl)acetyl]piperidin-3-yl}methyl)-4-fluorobenzamide" is not directly detailed in available literature, related compounds have been synthesized through complex organic synthesis routes. These processes often involve multi-step reactions, including acylation, amidation, and reductive amination, as foundational techniques for constructing similar benzamide derivatives (Umehara et al., 2009).

Molecular Structure Analysis

The molecular structure of similar compounds reveals a combination of imidazolidin-2,4-dione, piperidine, and benzamide moieties, indicating a complex architecture with potential biological activity. Crystal structure analysis and conformational studies provide insights into the spatial arrangement and electronic configuration, crucial for understanding the compound's reactivity and interaction with biological targets (Sethusankar et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving this compound likely encompass nucleophilic substitutions and interactions with biological macromolecules, guided by the functional groups present in its structure. The fluorobenzamide part, in particular, suggests potential reactivity towards nucleophiles, while the imidazolidin-2,4-dione moiety may engage in hydrogen bonding and electrostatic interactions (Ribet et al., 2005).

Physical Properties Analysis

The physical properties, including solubility, melting point, and thermal stability, are directly influenced by the compound's molecular structure. These characteristics are essential for determining the compound's suitability for various applications, from pharmaceutical formulation to material science. For example, the crystalline form, solubility in organic solvents, and thermal behavior under different conditions provide valuable data for its handling and storage (Scheunemann et al., 2011).

Chemical Properties Analysis

The chemical properties, including reactivity, stability under physiological conditions, and interaction with biological systems, are pivotal for the compound's application in drug discovery and development. Studies on similar compounds have highlighted the role of specific functional groups in mediating biological activity and the importance of stereochemistry in determining the pharmacological profile (Bristow et al., 2017).

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. Given the known activities of many imidazole derivatives, this compound could have potential applications in medicinal chemistry.